N1-((1-nicotinoylpiperidin-4-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide

• IUPAC Name: N-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]-N'-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C19H22N4O3S/c24-17(18(25)22-13-16-4-2-10-27-16)21-11-14-5-8-23(9-6-14)19(26)15-3-1-7-20-12-15/h1-4,7,10,12,14H,5-6,8-9,11,13H2,(H,21,24)(H,22,25)
• InChI Key: TUNLBLXKWOPEBE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C(=O)NCC2=CC=CS2)C(=O)C3=CN=CC=C3
• Molecular Formula: C19H22N4O3S
• Molecular Weight: 386.5 g/mol

Description

N1-((1-nicotinoylpiperidin-4-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide is a chemical compound that has gained significant attention in scientific research. It is a potential drug candidate that has shown promising results in various studies.

Scientific Research Applications

Synthetic Approaches and Chemical Properties

Research on compounds structurally related to "N1-((1-nicotinoylpiperidin-4-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide" often focuses on their synthesis, highlighting the diverse chemical strategies employed to create complex molecules. For example, the synthesis and properties of nicotinic acid derivatives incorporating a tetramethylpiperidine 1-oxyl residue have been explored, demonstrating methods for constructing spin-labeled analogs of nicotinamide, which are valuable for studying biological redox processes (Lifshits et al., 1976).

Catalysis and Reaction Mechanisms

Compounds like "N1-((1-nicotinoylpiperidin-4-yl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide" may also find applications in catalysis, as demonstrated by a study on the copper-catalyzed coupling reaction of (hetero)aryl chlorides and amides. In this context, oxalamide derivatives serve as effective catalysts, broadening the scope of Goldberg amidation reactions (De, Yin, & Ma, 2017).

Biological and Medicinal Chemistry Applications

In the realm of medicinal chemistry, the exploration of nicotinamide derivatives, including those incorporating thiophene groups, can lead to the discovery of compounds with significant biological activities. For instance, the design, synthesis, and evaluation of N-(thiophen-2-yl) nicotinamide derivatives have demonstrated potent fungicidal activities, suggesting the potential of these compounds in agricultural applications (Wu et al., 2022).

Pharmacological Effects and Mechanisms

Understanding the pharmacological effects and mechanisms of action of nicotinamide derivatives extends to various fields, including oncology and metabolic diseases. Research has shown that nicotinamide N-methyltransferase (NNMT) inhibitors, possibly related to the structure of interest, can influence metabolic pathways, suggesting their utility in treating diseases like obesity and cancer (Policarpo et al., 2019).